Cas no 3864-15-1 (Benzeneethanol, a-(3,4-dimethoxyphenyl)-)

• Product name: Benzeneethanol, a-(3,4-dimethoxyphenyl)-
• CAS No: 3864-15-1
• MF: C₁₆H₁₈O₃
• MW: 258.31232
• CID: 1491097
• PubChem ID: 12578659

Benzeneethanol, a-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-(3,4-dimethoxyphenyl)-
• 1-(3,4-Dimethoxyphenyl)-2-phenylethanol
• SCHEMBL7042336
• 1-(3,4-dimethoxyphenyl)-2-phenyl-ethanol
• benzeneethanol,a-(3,4-dimethoxyphenyl)-
• 3864-15-1

• Inchi： InChI=1S/C16H18O3/c1-18-15-9-8-13(11-16(15)19-2)14(17)10-12-6-4-3-5-7-12/h3-9,11,14,17H,10H2,1-2H3
• InChI Key： WXHBSAGAWAUWGM-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C(CC2=CC=CC=C2)O)OC

Computed Properties

• Exact Mass: 258.12564
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 38.69